Cas no 1356928-40-9 (Ethyl [(5-amino-1,3,4-thiadiazol-2-yl)carbamoyl]formate)

• Product Name: Ethyl [(5-amino-1,3,4-thiadiazol-2-yl)carbamoyl]formate
• CAS No: 1356928-40-9
• MF: C₆H₈N₄O₃S
• MW: 216.217719078064
• CID: 6453826
• PubChem ID: 165887580
• Update Time: 2025-11-01

Ethyl [(5-amino-1,3,4-thiadiazol-2-yl)carbamoyl]formate Chemical and Physical Properties

Names and Identifiers

• 1356928-40-9
• ethyl [(5-amino-1,3,4-thiadiazol-2-yl)carbamoyl]formate
• EN300-27730574
• Ethyl [(5-amino-1,3,4-thiadiazol-2-yl)carbamoyl]formate

• Inchi： 1S/C6H8N4O3S/c1-2-13-4(12)3(11)8-6-10-9-5(7)14-6/h2H2,1H3,(H2,7,9)(H,8,10,11)
• InChI Key： XDXRUTCBVDMXDT-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1NC(C(=O)OCC)=O

Computed Properties

• Exact Mass: 216.03171130g/mol
• Monoisotopic Mass: 216.03171130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 135Ų

Additional information on Ethyl [(5-amino-1,3,4-thiadiazol-2-yl)carbamoyl]formate

Research Brief on Ethyl [(5-amino-1,3,4-thiadiazol-2-yl)carbamoyl]formate (CAS: 1356928-40-9)

Ethyl [(5-amino-1,3,4-thiadiazol-2-yl)carbamoyl]formate (CAS: 1356928-40-9) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thiadiazole scaffold, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and enzyme inhibition activities. The growing interest in this molecule stems from its structural versatility and its ability to interact with biological targets, making it a valuable candidate for drug development.

Recent studies have focused on the synthesis and optimization of Ethyl [(5-amino-1,3,4-thiadiazol-2-yl)carbamoyl]formate to enhance its pharmacological properties. Researchers have employed advanced synthetic methodologies, such as microwave-assisted synthesis and green chemistry approaches, to improve yield and purity. These efforts have led to the development of derivatives with improved bioavailability and reduced toxicity, paving the way for preclinical evaluations.

One of the key findings in recent research is the compound's efficacy against multidrug-resistant bacterial strains. In vitro studies have demonstrated that Ethyl [(5-amino-1,3,4-thiadiazol-2-yl)carbamoyl]formate exhibits potent inhibitory activity against Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The mechanism of action appears to involve disruption of bacterial cell wall synthesis and interference with essential enzymatic pathways, highlighting its potential as a next-generation antibiotic.

In addition to its antimicrobial properties, this compound has also shown promise in oncology research. Preliminary studies indicate that Ethyl [(5-amino-1,3,4-thiadiazol-2-yl)carbamoyl]formate can induce apoptosis in cancer cells by targeting specific signaling pathways, such as the PI3K/Akt/mTOR axis. These findings suggest its potential as a chemotherapeutic agent, either as a standalone treatment or in combination with existing therapies. Further investigations are underway to elucidate its precise molecular targets and optimize its therapeutic window.

The compound's role as an enzyme inhibitor has also been explored, particularly in the context of metabolic disorders. Researchers have identified its ability to modulate the activity of key enzymes involved in carbohydrate and lipid metabolism, making it a candidate for the treatment of diabetes and obesity. Animal studies have shown promising results, with significant reductions in blood glucose and lipid levels observed in treated subjects. These findings underscore the compound's multifunctional potential in addressing complex metabolic diseases.

Despite these advancements, challenges remain in the development of Ethyl [(5-amino-1,3,4-thiadiazol-2-yl)carbamoyl]formate as a therapeutic agent. Issues such as solubility, stability, and pharmacokinetic properties need to be addressed to ensure its clinical viability. Ongoing research is focused on formulation strategies, including nanoparticle-based delivery systems, to overcome these limitations and enhance the compound's therapeutic efficacy.

In conclusion, Ethyl [(5-amino-1,3,4-thiadiazol-2-yl)carbamoyl]formate (CAS: 1356928-40-9) represents a promising avenue for drug discovery and development. Its diverse biological activities and structural adaptability make it a valuable tool for addressing unmet medical needs. Continued research and collaboration across disciplines will be essential to fully realize its potential and translate these findings into clinical applications.